Cas no 87680-55-5 (14-epi-Hydroxymutilin)

• Product Name: 14-epi-Hydroxymutilin
• CAS No: 87680-55-5
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 2067036
• PubChem ID: 140511706
• Update Time: 2025-07-21

14-epi-Hydroxymutilin Chemical and Physical Properties

Names and Identifiers

• 11-epimutilin
• 5,8-Dihydroxy-4,6,9,10-tetramethyl-6-vinyl-octahydro-3a,9-propano-cyclopentacycloocten-1-on
• 5,8-dihydroxy-4,6,9,10-tetramethyl-6-vinyl-octahydro-3a,9-propano-cyclopentacycloocten-1-one
• Mutilin
• Pleuromutenol
• 87680-55-5
• 14-epi-Hydroxymutilin

• Inchi： 1S/C20H32O3/c1-6-18(4)11-15(22)19(5)12(2)7-9-20(13(3)17(18)23)10-8-14(21)16(19)20/h6,12-13,15-17,22-23H,1,7-11H2,2-5H3/t12-,13+,15+,16+,17+,18-,19+,20+/m1/s1
• InChI Key： OBUUFWIMEGVAQS-HOWPROTJSA-N
• SMILES： O[C@H]1C[C@](C=C)(C)[C@H]([C@H](C)[C@]23CCC([C@H]2[C@@]1(C)[C@H](C)CC3)=O)O

Computed Properties

• Exact Mass: 320.23514488Da
• Monoisotopic Mass: 320.23514488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 14-epi-Hydroxymutilin

Introduction to CAS No 87680-55-5 and 14-epi-Hydroxymutilin

The compound identified by CAS No 87680-55-5 is a significant molecule in the field of pharmaceutical chemistry, particularly in the study of bioactive natural products. This compound, chemically known as 14-epi-Hydroxymutilin, has garnered considerable attention due to its unique structural features and potential biological activities. Hydroxymutilin derivatives have been extensively studied for their pharmacological properties, and recent advancements in synthetic chemistry have enabled the development of more efficient methodologies for their production.

In recent years, the synthesis and characterization of 14-epi-Hydroxymutilin have been refined through innovative approaches, including biocatalytic methods and asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its applications in drug discovery. The structural motif of 14-epi-Hydroxymutilin is reminiscent of other bioactive molecules that have demonstrated efficacy in treating various diseases, making it a promising candidate for further investigation.

One of the most intriguing aspects of CAS No 87680-55-5 is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop novel compounds with enhanced therapeutic potential. For instance, modifications to the hydroxymutilin core have led to derivatives that exhibit potent anti-inflammatory and antioxidant properties. These findings underscore the importance of 14-epi-Hydroxymutilin as a key intermediate in medicinal chemistry.

The biological activity of 14-epi-Hydroxymutilin has been extensively evaluated in preclinical studies, where it has shown promise in modulating various cellular pathways. Notably, its interaction with enzymes and receptors involved in inflammation and oxidative stress has been a focal point of research. This has led to the hypothesis that 14-epi-Hydroxymutilin could be a valuable therapeutic agent for conditions such as arthritis and neurodegenerative disorders.

Recent studies have also highlighted the role of CAS No 87680-55-5 in combinatorial chemistry approaches. By integrating it with other bioactive scaffolds, researchers have been able to generate libraries of novel compounds with diverse pharmacological profiles. This combinatorial approach has not only expanded the chemical space but also provided new insights into the structure-activity relationships (SAR) of hydroxymutilin derivatives.

The synthetic pathways for producing 14-epi-Hydroxymutilin have seen significant advancements, particularly with the advent of green chemistry principles. These methods emphasize sustainability and minimal waste generation, aligning with global efforts to promote environmentally friendly pharmaceutical manufacturing. The use of biocatalysts and enzymatic reactions has further streamlined the synthesis process, making it more efficient and scalable.

From a computational chemistry perspective, CAS No 87680-55-5 has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These simulations have provided valuable insights into its binding affinity and mechanism of action. Such computational insights are crucial for designing next-generation drugs that are both potent and selective.

The pharmacokinetic properties of 14-epi-Hydroxymutilin are another area of active research. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its therapeutic efficacy. Advances in metabolomics have enabled researchers to track the metabolic pathways involving 14-epi-Hydroxymutilin, providing a clearer picture of its biodistribution and potential side effects.

In conclusion, CAS No 87680-55-5 and its derivative 14-epi-Hydroxymutilin represent significant advancements in pharmaceutical chemistry. Their unique structural features, combined with their promising biological activities, make them valuable tools for drug discovery. As research continues to uncover new synthetic methods and pharmacological insights, these compounds are poised to play a crucial role in developing novel therapeutics for various diseases.